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Compound of Interest

Compound Name: Sodium Danshensu

Cat. No.: B1669798

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like Sodium Danshensu are paramount to ensuring laboratory
safety and environmental protection. This guide provides a procedural, step-by-step approach
to the safe disposal of Sodium Danshensu, a water-soluble component of Salvia miltiorrhiza
with diverse biological activities. Adherence to these protocols is critical for maintaining a safe
research environment.

Hazard Profile of Sodium Danshensu

Before proceeding with disposal, it is crucial to be aware of the hazards associated with
Sodium Danshensu. According to safety data sheets, Sodium Danshensu presents the
following risks:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

A summary of the key hazard information is provided in the table below.
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Hazard Classification GHS Code Signal Word
Acute toxicity, oral (Categor

Y ( 9oy H302 Warning
4)
Skin corrosion/irritation )

H315 Warning

(Category 2)
Serious eye damage/eye ]
o H319 Warning
irritation (Category 2A)
Specific target organ toxicity,
single exposure; Respiratory H335 Warning

tract irritation (Category 3)

Step-by-Step Disposal Procedures

The following procedures are essential for the safe disposal of Sodium Danshensu and
associated waste.

1. Personal Protective Equipment (PPE): Before handling Sodium Danshensu for disposal,
ensure you are wearing the appropriate PPE:

e Lab coat or gown

 Nitrile gloves

» Protective eyewear (safety glasses or goggles)[2][3][4]
2. Waste Segregation and Collection:

» Solid Waste: Collect unused or expired solid Sodium Danshensu, as well as any grossly
contaminated materials (e.g., weighing paper, spill cleanup materials), in a designated,
clearly labeled hazardous waste container.[2][5] The container must be compatible with the
chemical and have a secure lid.

e Aqueous Solutions: Do not dispose of Sodium Danshensu solutions down the drain.[4]
Collect all aqueous solutions containing Sodium Danshensu in a designated, leak-proof,
and clearly labeled hazardous waste container.
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o Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with Sodium Danshensu should be placed in a designated hazardous waste
container.[2] Non-disposable glassware should be decontaminated before reuse.

3. Labeling of Waste Containers: All waste containers must be clearly labeled with the following
information:

The words "Hazardous Waste"

The full chemical name: "Sodium Danshensu"

The associated hazards (e.g., "Harmful," "Irritant”)

The date of accumulation

4. Storage of Chemical Waste: Store hazardous waste containers in a designated, secure area
away from incompatible materials.[6] Ensure the storage area is well-ventilated. Do not
accumulate large quantities of waste.

5. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHSO) office or a licensed chemical waste disposal
contractor.[5]

o Follow all local, regional, national, and international regulations for the disposal of chemical
waste.

Important Considerations:

e Do Not Dispose with Household Garbage: Sodium Danshensu must not be disposed of
with regular household garbage.

e Prevent Environmental Release: Do not allow the product to enter the sewage system,
surface water, or ground water.

Decision Workflow for Sodium Danshensu Disposal
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The following diagram illustrates the decision-making process for the proper disposal of
Sodium Danshensu.

Sodium Danshensu Disposal Workflow

Is the waste solid or a solution?

Gollect in a labeled hazardous solid waste container) (Collect in a labeled hazardous liquid waste container.)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Sodium
Danshensu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669798#sodium-danshensu-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

